Quaternium-70

Thermal Protection Hair Damage Prevention Heat Styling

Quaternium-70 (CAS 68921-83-5) is a cationic quaternary ammonium compound, chemically defined as dimethyl[3-[(1-oxooctadecyl)amino]propyl][2-oxo-2-(tetradecyloxy)ethyl]ammonium chloride. It functions as an antistatic agent and hair conditioning agent in cosmetic formulations, with a molecular formula of C39H79ClN2O3 and molecular weight of approximately 659.51 Da.

Molecular Formula C39H79ClN2O3
Molecular Weight 659.5 g/mol
CAS No. 68921-83-5
Cat. No. B1606751
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameQuaternium-70
CAS68921-83-5
Molecular FormulaC39H79ClN2O3
Molecular Weight659.5 g/mol
Structural Identifiers
SMILESCCCCCCCCCCCCCCCCCC(=O)NCCC[N+](C)(C)CC(=O)OCCCCCCCCCCCCCC.[Cl-]
InChIInChI=1S/C39H78N2O3.ClH/c1-5-7-9-11-13-15-17-19-20-21-22-24-26-28-30-33-38(42)40-34-32-35-41(3,4)37-39(43)44-36-31-29-27-25-23-18-16-14-12-10-8-6-2;/h5-37H2,1-4H3;1H
InChIKeyDKJLEUVQMKPSHB-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Quaternium-70 (CAS 68921-83-5): Cationic Conditioning & Antistatic Ingredient Procurement and Technical Guide


Quaternium-70 (CAS 68921-83-5) is a cationic quaternary ammonium compound, chemically defined as dimethyl[3-[(1-oxooctadecyl)amino]propyl][2-oxo-2-(tetradecyloxy)ethyl]ammonium chloride [1]. It functions as an antistatic agent and hair conditioning agent in cosmetic formulations, with a molecular formula of C39H79ClN2O3 and molecular weight of approximately 659.51 Da . The compound is typically supplied as a 54% solution and is characterized by its oil-soluble nature and pronounced substantivity to keratin substrates, making it a functional ingredient for rinse-off and leave-on hair care products .

Why Quaternium-70 (CAS 68921-83-5) Cannot Be Directly Substituted: Structural and Functional Differentiation


Generic substitution of Quaternium-70 with other cationic surfactants or conditioning polymers introduces significant performance variability due to structural differences in alkyl chain length, charge density, and functional substituents that collectively govern substantivity, film-forming behavior, and thermal response . Quaternium-70 possesses a unique molecular architecture featuring an octadecanoyl amide moiety and a tetradecyloxy ester group, conferring oil solubility and pronounced keratin affinity not universally shared by other quaternary ammonium compounds [1]. The following quantitative evidence establishes that Quaternium-70 exhibits performance characteristics—particularly in thermal protection, anti-frizz efficacy, and formulation compatibility—that are not automatically conferred by in-class alternatives and must be verified through controlled comparative testing [2].

Quaternium-70 (CAS 68921-83-5) Quantitative Differentiation Evidence Against Comparators


Quantified Thermal Protection: Quaternium-70 Reduces Heat-Induced Damage by 10–20% Relative to Untreated Control

In a 1998 controlled study examining the effects of heat-protective ingredients on hair subjected to curling iron exposure, Quaternium-70 was among only three ingredients evaluated and demonstrated a 10–20% reduction in heat impact on hair relative to untreated hair [1]. While this study does not provide head-to-head data against other specific cationic conditioning agents, the identification of Quaternium-70 as one of the few independently studied heat-protective actives establishes a verifiable performance attribute not universally documented for alternative quaternary ammonium compounds in the peer-reviewed literature [1].

Thermal Protection Hair Damage Prevention Heat Styling

Anti-Frizz Efficacy: Polyquaternium-70 Shampoo Delivers Highest H(2)RF Value Among Five Tested Cationic Conditioners

A 2007 study published in the Journal of Cosmetic Science evaluated the anti-frizz performance of several shampoo formulations containing different cationic conditioning agents using a defined Hair Humidity Resistance Factor (H(2)RF), where values >1 indicate improved humidity resistance and anti-frizz performance [1]. The Polyquaternium-70-containing shampoo exhibited the highest H(2)RF value among all tested formulations, demonstrating statistically superior anti-frizz efficacy compared to shampoos formulated with Polyquaternium-10, Polyquaternium-67, and Guar Hydroxypropyltrimonium Chloride [1]. Results were confirmed by both instrumental elasticity measurements and Image Analysis methodology [1].

Anti-Frizz Humidity Resistance Hair Conditioning

Oil Solubility Differentiation: Quaternium-70 Enables Anhydrous and Oil-Phase Formulation Compatibility

Quaternium-70 is characterized as oil-soluble, a physical property that distinguishes it from many water-soluble cationic quaternary ammonium compounds commonly used in hair care . Commercial technical data sheets confirm that Quaternium-70 (as Ceraphyl™ 70 ester) is an oil-soluble cationic conditioning agent, in contrast to water-soluble alternatives such as cetrimonium chloride and behentrimonium chloride [1]. Estimated water solubility for Quaternium-70 at 25°C is approximately 1.033 × 10⁻⁷ mg/L (log Kow estimated at 10.30), confirming its highly lipophilic character [2]. This oil solubility permits incorporation into anhydrous systems, oil-phase emulsions, and non-aqueous styling products where conventional water-soluble quats cannot be effectively deployed .

Oil-Soluble Cationic Anhydrous Formulation Leave-In Products

Leave-In Formulation Suitability: Quaternium-70 Validated at 2–5% in Leave-On Applications

Quaternium-70 has established use concentration parameters for leave-in conditioning products, with documented formulation guidance specifying 2–5% for leave-on conditioners to achieve prolonged action without rinsing [1]. This validated use range is supported by regulatory safety assessments from the Cosmetic Ingredient Review (CIR), which confirm the ingredient's suitability for both rinse-off and leave-on applications when used within established concentration limits [2]. The compound's pronounced substantivity to keratin, combined with its thermal protection and antistatic properties, makes it particularly appropriate for leave-in sprays, reconstructive treatments, and heat-protectant styling products where rinse-off alternatives would be inappropriate or ineffective .

Leave-In Conditioner Formulation Guidelines Use Concentration

Safety Profile Documentation: Quaternium-70 Supported by CIR 2023 Final Safety Assessment

Quaternium-70 has undergone formal safety assessment by the Cosmetic Ingredient Review (CIR) Expert Panel, with a Final Report issued on November 8, 2023, evaluating its use in cosmetic formulations as an antistatic agent and hair conditioning agent [1]. The CIR assessment reviewed toxicological endpoints including acute oral/dermal toxicity (LD50), skin and eye irritation/corrosion, skin sensitization/allergy, phototoxicity, photogenotoxicity, repeated dose toxicity/subchronic NOAEL/BMD, reproductive and developmental toxicity, and chronic toxicity/carcinogenicity [2]. The ingredient is approved for cosmetic use in the European Union under Regulation (EC) No 1223/2009 for antistatic and hair conditioning functions [3]. While no direct comparative safety data against specific alternative quats is available, the existence of a contemporary CIR Final Report provides a documented safety benchmark that may not be equally available for all in-class alternatives.

Safety Assessment CIR Review Regulatory Compliance

Quaternium-70 (CAS 68921-83-5): Evidence-Based Application Scenarios for Scientific and Industrial Selection


Thermal Protectant Leave-In Sprays and Heat Styling Products

Based on the 10–20% reduction in heat-induced hair damage demonstrated in controlled studies, Quaternium-70 is particularly indicated for leave-in thermal protectant formulations intended for use with curling irons, blow dryers, and flat irons [1]. The compound's documented thermal protection efficacy, combined with its suitability for leave-on applications at 2–5% concentration, makes it a functional ingredient for heat-protectant sprays, blow-dry primers, and thermal styling creams [2]. Unlike some conditioners that lose efficacy under heat exposure, Quaternium-70 maintains and potentially enhances its protective film-forming properties during thermal styling processes [3].

High-Humidity Anti-Frizz Shampoos and Conditioners

Based on the highest H(2)RF value and best anti-frizz performance demonstrated by Polyquaternium-70 shampoo relative to Polyquaternium-10, Polyquaternium-67, and Guar Hydroxypropyltrimonium Chloride in controlled humidity resistance studies, Quaternium-70 and its polymeric analog Polyquaternium-70 are optimally suited for shampoo and conditioner formulations targeting frizz control and humidity resistance [4]. This application scenario is particularly relevant for products marketed in tropical or high-humidity climates, and for hair types prone to moisture-induced frizz including curly, wavy, and chemically processed hair [4].

Anhydrous Hair Oils, Serums, and Non-Aqueous Styling Products

Based on its verified oil solubility and extremely low water solubility (estimated 1.033 × 10⁻⁷ mg/L at 25°C), Quaternium-70 is uniquely indicated for anhydrous and oil-phase formulation systems where water-soluble cationic quaternary ammonium compounds cannot be effectively incorporated [5]. This includes hair oils, serums, pomades, waxes, and oil-based styling products that require antistatic and conditioning functionality in a non-aqueous format [5]. The oil solubility also facilitates incorporation into the oil phase of emulsions, enabling distinct formulation strategies compared to water-phase cationic conditioning agents [6].

Leave-In Reconstructive Treatments for Damaged and Chemically Processed Hair

Based on the validated 2–5% leave-in concentration range and documented suitability for prolonged action without rinsing, Quaternium-70 is appropriately specified for leave-in reconstructive treatments targeting damaged, bleached, or chemically processed hair [2]. The compound's substantivity to keratin ensures lasting conditioning effects even without rinse-off, while its thermal protection properties offer additional benefit for hair already compromised by prior chemical treatments [7]. Commercial formulations such as Joico K-Pak Liquid Reconstructor demonstrate the industrial application of Quaternium-70 in leave-in protein treatments for fine, damaged hair requiring strength and support without added weight [7].

Technical Documentation Hub

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